Cas no 1999139-41-1 (4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)
4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
- 4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine
- EN300-1075146
- 1999139-41-1
-
- Inchi: 1S/C11H17N3S/c1-11(4-2-6-15-11)10-9-8(3-5-12-10)13-7-14-9/h7,10,12H,2-6H2,1H3,(H,13,14)
- InChI Key: NQYQXSYNPWOKLK-UHFFFAOYSA-N
- SMILES: S1CCCC1(C)C1C2=C(CCN1)NC=N2
Computed Properties
- Exact Mass: 223.11431873g/mol
- Monoisotopic Mass: 223.11431873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 66Ų
4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1075146-0.05g |
4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1999139-41-1 | 95% | 0.05g |
$1068.0 | 2023-10-28 | |
| Enamine | EN300-1075146-0.1g |
4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1999139-41-1 | 95% | 0.1g |
$1119.0 | 2023-10-28 | |
| Enamine | EN300-1075146-0.25g |
4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1999139-41-1 | 95% | 0.25g |
$1170.0 | 2023-10-28 | |
| Enamine | EN300-1075146-0.5g |
4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1999139-41-1 | 95% | 0.5g |
$1221.0 | 2023-10-28 | |
| Enamine | EN300-1075146-1.0g |
4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1999139-41-1 | 1g |
$1543.0 | 2023-05-26 | ||
| Enamine | EN300-1075146-2.5g |
4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1999139-41-1 | 95% | 2.5g |
$2492.0 | 2023-10-28 | |
| Enamine | EN300-1075146-5.0g |
4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1999139-41-1 | 5g |
$4475.0 | 2023-05-26 | ||
| Enamine | EN300-1075146-10.0g |
4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1999139-41-1 | 10g |
$6635.0 | 2023-05-26 | ||
| Enamine | EN300-1075146-1g |
4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1999139-41-1 | 95% | 1g |
$1272.0 | 2023-10-28 | |
| Enamine | EN300-1075146-5g |
4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine |
1999139-41-1 | 95% | 5g |
$3687.0 | 2023-10-28 |
4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
Research Brief on 4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS: 1999139-41-1)
The compound 4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS: 1999139-41-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique imidazo[4,5-c]pyridine core and 2-methylthiolane substitution, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. Recent research has focused on its role as a modulator of key biological pathways, particularly in the context of inflammation and oncology.
A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's interaction with the NLRP3 inflammasome, a critical component of the innate immune system implicated in various inflammatory diseases. The researchers synthesized a series of derivatives, including 4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine, and evaluated their inhibitory effects on NLRP3 activation. The results demonstrated that the compound exhibited potent inhibitory activity, with an IC50 value of 0.8 µM, suggesting its potential as a lead candidate for the development of anti-inflammatory therapeutics.
In another study, researchers explored the compound's anticancer properties, focusing on its ability to inhibit the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various cancers. In vitro assays using human cancer cell lines revealed that 4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine effectively suppressed cell proliferation and induced apoptosis, with a notable selectivity for cancer cells over normal cells. These findings were further supported by in vivo experiments in xenograft models, where the compound significantly reduced tumor growth without causing significant toxicity.
The pharmacokinetic profile of 4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine has also been investigated, with studies highlighting its favorable oral bioavailability and metabolic stability. A recent pharmacokinetic study in rodents reported a plasma half-life of approximately 6 hours and a bioavailability of 65%, making it a promising candidate for further development. Additionally, the compound demonstrated good blood-brain barrier penetration, opening avenues for its potential use in central nervous system (CNS) disorders.
Despite these promising findings, challenges remain in the optimization of 4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine for clinical applications. Issues such as off-target effects and the need for improved solubility are areas of active research. Recent efforts have focused on structural modifications to enhance selectivity and reduce potential side effects. For instance, a 2024 study proposed the introduction of polar substituents to the thiolane ring, which improved aqueous solubility while maintaining biological activity.
In conclusion, 4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS: 1999139-41-1) represents a versatile scaffold with significant potential in both anti-inflammatory and anticancer drug development. Its unique chemical structure and promising pharmacological profile make it a compelling subject for ongoing research. Future studies should focus on further elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and advancing it toward preclinical and clinical evaluation.
1999139-41-1 (4-(2-methylthiolan-2-yl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)